Cas no 64109-89-3 (3H-Indole, 2-(4-nitrophenyl)-)

• Product Name: 3H-Indole, 2-(4-nitrophenyl)-
• CAS No: 64109-89-3
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1669643
• Update Time: 2024-09-03

3H-Indole, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole, 2-(4-nitrophenyl)-

• Inchi： 1S/C14H10N2O2/c17-16(18)12-7-5-10(6-8-12)14-9-11-3-1-2-4-13(11)15-14/h1-8H,9H2
• InChI Key： LZUDDECSLLECAI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CC=1C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 238.0743

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 395.1±42.0 °C(Predicted)
• PSA: 55.5
• pka: 4.45±0.20(Predicted)